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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938

An In-depth Technical Guide to Trimethylammonium Nitrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethylammonium nitrate, a
guaternary ammonium salt with applications in various chemical and pharmaceutical contexts.
This document details its fundamental chemical properties, including its molecular formula and
weight, and outlines a general experimental protocol for its synthesis and analysis.

Core Chemical Data

The fundamental properties of trimethylammonium nitrate are summarized below. This data
IS essential for stoichiometric calculations, formulation development, and analytical
characterization.
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Property

Value

Chemical Name

Trimethylammonium nitrate

Molecular Formula

CsH10N203[1][2][3][4]

Molecular Weight 122.12 g/mol [1][3]
CAS Number 25238-43-1
IUPAC Name trimethylazanium;nitrate[4]

Canonical SMILES

C--INVALID-LINK--C.--INVALID-LINK--([O-])[O-]
[21[5]

InChl Key

YSXXGOKILPYXSH-UHFFFAQOYSA-O[5]

Synthesis and Experimental Protocols

The synthesis of trimethylammonium nitrate is typically achieved through the acid-base

reaction of trimethylamine with nitric acid. The following protocol outlines a general procedure

for its preparation in a laboratory setting.

Experimental Protocol: Synthesis of

Trimethylammonium Nitrate

Objective: To synthesize trimethylammonium nitrate from trimethylamine and nitric acid.

Materials:

e Trimethylamine ((CHs)sN) solution
« Nitric acid (HNO3), dilute solution
e Deionized water

e Ice bath

e Magnetic stirrer and stir bar
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e pH indicator paper or pH meter
e Crystallizing dish

e Vacuum filtration apparatus
Procedure:

e Reaction Setup: In a well-ventilated fume hood, place a beaker containing a known
concentration of trimethylamine solution in an ice bath on a magnetic stirrer.

» Acid Addition: Slowly add a dilute solution of nitric acid to the trimethylamine solution while
stirring continuously. The reaction is exothermic, and the ice bath is crucial for temperature
control.

o Neutralization: Monitor the pH of the reaction mixture. Continue adding nitric acid until the
solution is neutralized (pH = 7).

o Crystallization: Transfer the resulting solution to a crystallizing dish and allow the solvent to
evaporate slowly at room temperature or under reduced pressure.

« |solation and Purification: Collect the formed crystals of trimethylammonium nitrate by
vacuum filtration. The crystals can be washed with a small amount of cold deionized water to
remove any impurities and then dried.

Analytical Methods

The characterization and quantification of trimethylammonium nitrate can be performed
using various analytical techniques:

¢ Gas Chromatography (GC): For the analysis of the trimethylamine cation, methods such as
gas chromatography with a flame ionization detector (GC-FID) can be employed. Samples
may require desorption from a suitable sorbent tube.

» lon Chromatography: This is a standard method for the analysis of the nitrate anion.

e Spectroscopic Methods: Techniques such as UV-Vis spectroscopy can be utilized for the
quantification of nitrate, often after a reduction step to nitrite and subsequent colorimetric
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reaction.

Logical Workflow for Synthesis

The synthesis of trimethylammonium nitrate follows a straightforward logical progression
from reactants to the final product. This can be visualized as a simple workflow.

Reactants
Trimethylamine Nitric Acid
((CH3)3N) (HNOs)
Process

Neutralization Reaction

Product

Trimethylammonium Nitrate

(C3H10N203)

Click to download full resolution via product page

Caption: A diagram illustrating the synthesis of trimethylammonium nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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